Cas no 2091293-41-1 (3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl-
• CAS No: 2091293-41-1
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 5266802
• Update Time: 2025-06-18

3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl-

• Inchi： 1S/C12H14BrN3/c1-3-7-4-8(13)5-9-11(7)16-6-10(14)12(9)15-2/h4-6H,3,14H2,1-2H3,(H,15,16)
• InChI Key： AHTYHYAICLZJCG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2CC)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl-

Introduction to 3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl- (CAS No. 2091293-41-1)

3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl-, identified by its Chemical Abstracts Service (CAS) number 2091293-41-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its bromo and ethyl substituents, as well as the N4-methyl group, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The quinoline core is a well-documented pharmacophore in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of bromine at the 6-position and ethylation at the 8-position of the quinoline ring enhances the compound's reactivity and binding affinity to biological targets. Additionally, the N4-methyl group plays a crucial role in stabilizing the molecule's three-dimensional structure, which is often essential for optimal biological activity.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The CAS No. 2091293-41-1 compound represents a promising candidate in this context. Its structural design allows for further derivatization, enabling researchers to explore its potential in treating various diseases by modifying specific functional groups.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The bromo substituent at the 6-position can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used to introduce aryl or heteroaryl groups into molecular frameworks. This flexibility makes 3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl- an attractive starting point for designing next-generation anticancer agents.

Furthermore, the ethyl group at the 8-position can be oxidized or reduced to introduce additional functional diversity. For instance, oxidation could yield an aldehyde or ketone moiety, which can then be further transformed into carboxylic acids or esters. Such modifications can significantly alter the compound's solubility, bioavailability, and interactions with biological targets. The N4-methyl group also provides a site for chemical manipulation, allowing for the introduction of other pharmacophores or tags that enhance drug-like properties.

The synthesis of 3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by selective halogenation and alkylation steps. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability.

In academic research circles, this compound has been investigated for its potential role in modulating immune responses. Quinoline derivatives are known to interact with various immune cells and signaling pathways, making them candidates for treating autoimmune diseases or enhancing vaccine efficacy. Preliminary studies suggest that modifications to the quinoline core can fine-tune immune modulation effects without triggering off-target toxicities.

The pharmaceutical industry has taken note of these findings and is actively exploring CAS No. 2091293-41-1 as a lead compound for drug development programs. Collaborative efforts between academic researchers and industry scientists aim to accelerate the discovery of novel therapeutics by leveraging computational modeling and high-throughput screening techniques.

From a chemical biology perspective, understanding how this compound interacts with biological targets at the molecular level is crucial for optimizing its therapeutic potential. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding modes within protein active sites. These insights are essential for designing analogs with improved potency and selectivity.

The environmental impact of synthesizing and using 3,4-Quinolinediamine, 6-bromo-8-ethyl-N4-methyl- must also be considered in modern drug discovery practices. Green chemistry principles are being integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic methods that employ palladium or nickel complexes have replaced traditional metal-containing reagents in many cases.

In conclusion,CAS No. 2091293-41-1 represents a versatile scaffold with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further derivatization and exploration in various therapeutic areas. As our understanding of molecular interactions continues to evolve,3,4-quinolinediamine,6-bromo-8-ethyl-N_⁴methyl- will undoubtedly play a pivotal role in shaping the future of drug discovery.